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Compound of Interest

Compound Name: Diiodoacetylene

Cat. No.: B13749442

Disclaimer: Diiodoacetylene is an extremely toxic and dangerously explosive compound that
is sensitive to shock, friction, and heat. The information provided here is for guidance only and
should be used by experienced researchers in a well-equipped laboratory environment. A
thorough risk assessment must be conducted before handling this substance.

Frequently Asked Questions (FAQSs)

Q1: What is diiodoacetylene and why is it considered hazardous?

Al: Diiodoacetylene (C:lI2) is a white, volatile solid. It is considered highly hazardous due to its
extreme sensitivity to shock, friction, and heat, which can cause it to decompose explosively. It
is also reported to be extremely toxic.

Q2: What are the primary triggers for the explosive decomposition of diiodoacetylene?
A2: The primary triggers for explosion are:

e Shock or Impact: Dropping, bumping, or otherwise subjecting the material to sudden
mechanical shock can initiate detonation.

« Friction: Grinding, scraping, or even rubbing the solid material can cause it to explode. It has
been noted to explode on rubbing in a mortar.

o Heat: Diiodoacetylene is thermally unstable and can explode when heated above 80°C.
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Q3: What are the known physical and chemical properties of diiodoacetylene?

A3: The known properties are summarized in the table below.

Property Value

Chemical Formula Czl2

Molar Mass 277.83 g/mol

Appearance White, volatile solid

Melting Point 78.5-82°C

Decomposition Temperature Explodes above 80 °C

Solubility Soluble in organic solvents; insoluble in water.

. Light-sensitive, volatile, and sensitive to shock,
Stability o
heat, and friction.

Q4: What personal protective equipment (PPE) is required when handling diiodoacetylene?

A4: A comprehensive PPE ensemble is mandatory. This includes, but is not limited to:

Eye Protection: Chemical splash goggles and a face shield.

Hand Protection: Heavy-duty, chemical-resistant gloves (e.g., butyl rubber) should be worn.
Consider wearing double gloves.

Body Protection: A flame-resistant lab coat, and a blast shield should be used at all times.

Hearing Protection: Earmuffs or earplugs are recommended due to the explosion hazard.

Troubleshooting Guides
Scenario 1: Accidental Spill of Diiodoacetylene
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Problem

Potential Cause

Solution

A small amount of solid
diiodoacetylene is spilled on
the lab bench.

Mishandling during transfer.

1. IMMEDIATELY EVACUATE
THE AREA. 2. Inform your
supervisor and laboratory
safety personnel. 3. Do NOT
attempt to clean it up without
specific training and equipment
for explosive materials. 4. If
deemed safe by trained
personnel, the spill may be
gently wetted with a
compatible solvent (e.g., a
high-boiling point, inert
hydrocarbon) to reduce
sensitivity, and then carefully
collected with non-sparking

tools.

Scenario 2: Unexpected Color Change of Stored

Diiodoacetylene

Problem

Potential Cause

Solution

Stored diiodoacetylene has
turned a reddish or brownish

color.

Decomposition, likely due to
light exposure, which liberates

free iodine.

1. DO NOT HANDLE THE
MATERIAL. 2. The presence of
impurities can increase its
instability. 3. Cordon off the
area and immediately contact
your institution's environmental
health and safety office or a
bomb disposal unit for

assessment and disposal.

Experimental Protocols
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Safe Synthesis of Diiodoacetylene (Modified from Dehn,
1911)

WARNING: This synthesis produces a shock, heat, and friction-sensitive explosive and should
only be performed by trained professionals in a controlled environment with appropriate safety
measures in place, including a blast shield.

Materials:

Potassium iodide (Kl)

Distilled water

Calcium carbide (CaC-z)

12.5% Sodium hypochlorite (NaOCI) solution

Ice bath

Procedure:

Dissolve 3 g of potassium iodide in 40 mL of distilled water in a 100 mL measuring cylinder
placed in an ice bath.

o Generate acetylene gas by carefully adding calcium carbide to water in a separate flask.
Bubble the acetylene gas through the potassium iodide solution.

» Slowly drip the 12.5% sodium hypochlorite solution into the bubbling potassium iodide
solution. The solution will turn a reddish-amber color and then pale yellow.

» Continue the slow addition of the hypochlorite solution until a flocculent white precipitate of
diiodoacetylene forms and the addition of hypochlorite no longer produces a yellow color.

o Carefully filter the precipitate using a Buchner funnel with gentle suction.

» Wash the precipitate with cold water.
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e Crucially, do not allow the product to fully dry in a way that would subject it to friction. It is
highly recommended to use the material in a subsequent step as a solution or a wetted solid.
If it must be isolated, it should be done in very small quantities and stored in a dark, cool
location, away from any sources of shock or friction. The material is light-sensitive and
volatile.

Visualizations
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Preparation & Risk Assessment Emergency Procedures
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Caption: A workflow for the safe handling of diiodoacetylene.
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Caption: Primary triggers for the explosive decomposition of diiodoacetylene.

 To cite this document: BenchChem. [Technical Support Center: Diiodoacetylene Handling].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13749442#avoiding-shock-and-friction-with-
diiodoacetylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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